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Compound of Interest

1-(4-Chlorophenyl)-2-
Compound Name:
(phenylsulfonyl)ethanone

CAS No.: 38488-19-6

Cat. No.: B353805

Get Quote

Part 1: Executive Summary & Chemical Profile
The Core Directive

This guide establishes the safety architecture for handling 1-(4-chlorophenyl)-2-
(phenylsulfonyl)ethanone, a

-keto sulfone intermediate used in the synthesis of bioactive heterocycles and pharmaceutical
scaffolds. Unlike simple ketones, the presence of the sulfonyl group significantly increases the
acidity of the

-methylene protons (

), introducing specific reactivity hazards with bases and nucleophiles.

Chemical Identification

e IUPAC Name: 1-(4-chlorophenyl)-2-(benzenesulfonyl)ethan-1-one

¢ Common Name:
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-(Phenylsulfonyl)-4'-chloroacetophenone

o CAS Number: 23095-05-8 (Tentative/Analogous); verify with specific vendor CoA.

e Molecular Formula:

[1]

e Molecular Weight: 294.75 g/mol [1]

e SMILES:Clclcce(ccl)C(=0)CS(=0)(=0)c2ccecec?2

Physicochemical Properties (Experimental & Predicted)

Property Value / Description

Source/Note

) White to off-white crystalline
Physical State )
solid

Standard for

-keto sulfones

Melting Point 130-140 °C (Predicted)

Based on

-Br analog (134-136°C) [1]

Soluble in DMSO, DMF,
Solubility CH2CI2, Acetone. Insoluble in

water.

Lipophilic nature

Acidity (
~11-13 (Methylene group)
)

Activated by C=0 and SO2
groups [2]

Stabilit Stable under ambient
abili
Y conditions. Hygroscopic.

Avoid strong bases/oxidizers

Part 2: Hazard Identification & Risk Assessment

(SAR Analysis)

Note: As a specialized intermediate, specific GHS data may be limited. The following

classifications are derived from Structure-Activity Relationships (SAR) of

-halo ketone precursors and sulfone analogs.
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GHS Classification (Derived)

o Skin Corrosion/Irritation (Category 2): Causes skin irritation. The sulfonyl moiety can be
irritating to epithelial tissue.

o Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation. Dust particles
are abrasive and chemically reactive.

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation (dust inhalation).

o Aquatic Toxicity (Chronic Category 2): Toxic to aquatic life with long-lasting effects (due to
the chlorophenyl moiety).

Critical Reactivity Hazards

o C-H Acidity: The methylene protons between the carbonyl and sulfonyl groups are highly
acidic. Contact with strong bases (e.g., NaH, KOtBu) will generate a carbanion that is air-
sensitive and potentially pyrophoric in dry solvents.

o Electrophilic Precursors: If synthesizing from 2-bromo-1-(4-chlorophenyl)ethanone, be aware
that the precursor is a lachrymator and potent alkylating agent.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)
The "Defense in Depth" Strategy

Do not rely on a single barrier. Use a layered approach to containment.
e Primary Barrier (Engineering):

o Chemical Fume Hood: Mandatory for all solid handling and reaction setups. Maintain face
velocity at 80—100 fpm.

o Static Control: Use anti-static weighing boats and grounded spatulas, as sulfone powders
can be electrostatically charged.
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e Secondary Barrier (PPE):
o Gloves:
» Routine Handling:Nitrile (minimum 5 mil thickness).

» Solvent Work (DCM/Chloroform):PVA or Laminate (Silver Shield) under nitrile.
Chlorinated solvents permeate standard nitrile rapidly.

o Eye Protection: Chemical splash goggles. Safety glasses are insufficient for fine powders
or pressurized reaction vessels.

o Respiratory: If working outside a hood (not recommended), use a NIOSH-approved N95 or
P100 particulate respirator.

Part 4: Synthesis & Handling Protocol
Workflow Logic

The safest route to this compound is the nucleophilic substitution of

-bromo ketones with sodium benzenesulfinate. This avoids the use of highly toxic thiols and
oxidants.
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Figure 1: Synthesis workflow highlighting the critical safety zone where lachrymatory
precursors are handled.

Step-by-Step Protocol (Self-Validating)

Objective: Synthesis of 1-(4-chlorophenyl)-2-(phenylsulfonyl)ethanone via sulfinate
alkylation [1, 3].

¢ Pre-Start Check:
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o Verify Fume Hood airflow.

o Prepare a quenching bath (10% aqueous sodium thiosulfate) for any potential
bromine/bromide spills.

Reaction Setup:

o In a 250 mL Round Bottom Flask (RBF), dissolve 2-bromo-1-(4-chlorophenyl)ethanone
(1.0 eq) in Ethanol (10 volumes).

o Safety Note: The bromo-ketone is a lachrymator. Keep the flask stoppered when moving
from balance to hood.

o Add Sodium Benzenesulfinate (1.2 eq) dissolved in minimal water (or add as solid if
solubility permits in wet ethanol).

Execution:
o Reflux the mixture at 80 °C for 2—4 hours.
o Validation: Monitor by TLC (Hexane:EtOAc 3:1). The starting bromo-ketone (

) should disappear, and the sulfone product (

) should appear.
Isolation:

o Cool the reaction mixture to room temperature. The product often crystallizes directly from
the reaction mixture due to lower solubility of the sulfone compared to the starting
material.

o Pour into ice-cold water (50 mL) if precipitation is incomplete.
o Filter the white solid using a Bichner funnel.

o Wash the cake with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL) to remove
inorganic salts (NaBr).
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e Purification:
o Recrystallize from hot Ethanol or an Ethanol/\Water mixture.
o Dry in a vacuum oven at 40 °C overnight.

Part 5: Emergency Response & Waste Disposal
Spill Response

o Solid Spill: Do not dry sweep. Dampen with a chemically inert solvent (e.g., PEG-400 or
water) to suppress dust, then scoop into a waste container.

o Skin Contact: Immediately wash with soap and water for 15 minutes. Do not use organic
solvents (acetone/ethanol) on skin, as they may enhance absorption.

o Eye Contact: Flush with water for 15 minutes, lifting eyelids. Seek medical attention
immediately.

Waste Disposal

» RCRA Classification: Likely non-hazardous by listing, but should be treated as Halogenated
Organic Waste.

e Segregation: Keep separate from strong oxidizers and strong bases.

o Labeling: Clearly label as "Sulfone Intermediate - Irritant.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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